molecular formula C7H12N2S2 B8586364 2-(Butylsulfanyl)-5-methyl-1,3,4-thiadiazole CAS No. 88275-97-2

2-(Butylsulfanyl)-5-methyl-1,3,4-thiadiazole

Cat. No.: B8586364
CAS No.: 88275-97-2
M. Wt: 188.3 g/mol
InChI Key: JDGRFWCNKDXETA-UHFFFAOYSA-N
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Description

2-(Butylsulfanyl)-5-methyl-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C7H12N2S2 and its molecular weight is 188.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

88275-97-2

Molecular Formula

C7H12N2S2

Molecular Weight

188.3 g/mol

IUPAC Name

2-butylsulfanyl-5-methyl-1,3,4-thiadiazole

InChI

InChI=1S/C7H12N2S2/c1-3-4-5-10-7-9-8-6(2)11-7/h3-5H2,1-2H3

InChI Key

JDGRFWCNKDXETA-UHFFFAOYSA-N

Canonical SMILES

CCCCSC1=NN=C(S1)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Using the procedure of Example 19, 1.32 g (10 mmoles) of 5-mercapto-2-methyl-1,3,4-thiadiazole were silylated with 2.6 ml (15 mmoles) of hexamethyldisilazane in 10 ml of toluene and 2.6 ml of hexamethylphosphoric triamide using 5 mg (0.027 mmole) of saccharin as a catalyst by refluxing for 1.5 hour. After concentration by evaporation, 5 ml of acetonitrile were added thereto and the solution obtained was heated at 50° C. while 2.1 ml (20 mmoles) of butyl bromide were added. The conversion was complete after stirring for 3 hours at this temperature and according to quantitative HPLC analysis, there had been formed 8.91 mmoles (89.1%) of 5-butylthio-2-methyl-1,3,4-thiadiazole, while 5.3% of 3-butyl-5-methyl-Δ4 -1,3,4-thiadiazoline-2-thione was found as a by-product.
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